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Compound of Interest

Compound Name: Butyl octanoate

Cat. No.: B146159

Executive Summary

This whitepaper provides a comprehensive technical overview of the hydrolysis of butyl
octanoate into its constituent molecules, butanol and octanoic acid. Butyl octanoate, an ester
with applications in the flavor, fragrance, and pharmaceutical industries, is susceptible to
hydrolysis, a reaction that can significantly impact product stability, efficacy, and sensory
properties.[1][2][3] This guide is intended for researchers, scientists, and drug development
professionals, offering in-depth coverage of the core chemical mechanisms, quantitative kinetic
factors, and detailed experimental protocols relevant to this process. The primary mechanisms
—acid-catalyzed, base-catalyzed (saponification), and enzymatic hydrolysis—are detailed,
supported by reaction pathway diagrams. Furthermore, this document presents structured
tables for the comparison of reaction conditions and provides step-by-step methodologies for
conducting and analyzing the hydrolysis reaction, including product separation and purification
techniques.

Introduction

Butyl octanoate (also known as butyl caprylate) is the ester formed from the condensation of
octanoic acid and butanol.[2] It is a colorless liquid with a characteristic fruity aroma, valued in
various commercial formulations.[3] The stability of this ester is paramount, as its degradation
via hydrolysis can alter the chemical and physical properties of a formulation, such as pH and
odor, potentially compromising its intended function.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b146159?utm_src=pdf-interest
https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://www.benchchem.com/pdf/preventing_hydrolysis_of_octyl_octanoate_in_formulations.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11517
https://www.thegoodscentscompany.com/data/rw1013701.html
https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11517
https://www.thegoodscentscompany.com/data/rw1013701.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The hydrolysis reaction involves the cleavage of the ester bond by a water molecule, yielding
butanol and octanoic acid. The overall reaction is depicted below:

CsH17COOC4H9 (Butyl Octanoate) + H20 (Water) & CsH17COOH (Octanoic Acid) + CaHsOH
(Butanol)

This process can be influenced by several factors, including pH, temperature, and the
presence of catalysts. Understanding and controlling the hydrolysis of butyl octanoate is
therefore critical for ensuring the shelf-life and performance of products in which it is an
ingredient.

Core Mechanisms of Hydrolysis

The hydrolysis of butyl octanoate can proceed through several distinct mechanistic pathways,
primarily categorized by the type of catalyst employed.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the hydrolysis of butyl octanoate is a reversible equilibrium process.
The reaction is typically initiated by the protonation of the carbonyl oxygen, which enhances the
electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by
water. To drive the reaction toward completion, a large excess of water is typically used, shifting
the equilibrium in favor of the products (octanoic acid and butanol).
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Base-Catalyzed Hydrolysis (Saponification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-octanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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